Cas no 2137693-85-5 (4-(Naphthalen-1-yloxy)butane-1-sulfonyl fluoride)

• Product Name: 4-(Naphthalen-1-yloxy)butane-1-sulfonyl fluoride
• CAS No: 2137693-85-5
• MF: C₁₄H₁₅FO₃S
• MW: 282.330506563187
• CID: 6461179
• PubChem ID: 165863161
• Update Time: 2025-07-23

4-(Naphthalen-1-yloxy)butane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 4-(naphthalen-1-yloxy)butane-1-sulfonyl fluoride
• 2137693-85-5
• EN300-728477
• 4-(Naphthalen-1-yloxy)butane-1-sulfonyl fluoride

• Inchi： 1S/C14H15FO3S/c15-19(16,17)11-4-3-10-18-14-9-5-7-12-6-1-2-8-13(12)14/h1-2,5-9H,3-4,10-11H2
• InChI Key： HQPRXHBAMIHEOY-UHFFFAOYSA-N
• SMILES： S(CCCCOC1C=CC=C2C=CC=CC=12)(=O)(=O)F

Computed Properties

• Exact Mass: 282.07259367g/mol
• Monoisotopic Mass: 282.07259367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 51.8Ų

Additional information on 4-(Naphthalen-1-yloxy)butane-1-sulfonyl fluoride

Introduction to 4-(Naphthalen-1-yloxy)butane-1-sulfonyl fluoride (CAS No. 2137693-85-5)

4-(Naphthalen-1-yloxy)butane-1-sulfonyl fluoride, identified by the chemical identifier CAS No. 2137693-85-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of sulfonyl fluorides, which are widely recognized for their utility as intermediates in the synthesis of various biologically active molecules. The presence of both a naphthalene ring and a sulfonyl fluoride moiety makes this compound particularly intriguing for its potential applications in drug discovery and molecular chemistry.

The structural features of 4-(Naphthalen-1-yloxy)butane-1-sulfonyl fluoride contribute to its unique reactivity and make it a valuable tool in synthetic chemistry. The naphthalen-1-yloxy group introduces a rigid aromatic system, which can influence the electronic properties and spatial orientation of the molecule. This is particularly useful in designing molecules with specific binding affinities or steric constraints, which are often required for high-efficiency interactions with biological targets.

The sulfonyl fluoride group, on the other hand, is known for its ability to participate in nucleophilic substitution reactions, making it a versatile handle for further functionalization. This property is exploited in various synthetic pathways where sulfonyl fluorides serve as protecting groups or precursors to other functional moieties. The combination of these two distinct structural elements in 4-(Naphthalen-1-yloxy)butane-1-sulfonyl fluoride opens up numerous possibilities for its application in medicinal chemistry and materials science.

In recent years, there has been a growing interest in the development of novel sulfonyl fluoride derivatives due to their broad spectrum of biological activities. For instance, studies have shown that sulfonyl fluorides can exhibit inhibitory effects on various enzymes and receptors, making them promising candidates for therapeutic intervention. The compound 4-(Naphthalen-1-yloxy)butane-1-sulfonyl fluoride has been explored in several research endeavors, particularly in the context of developing new scaffolds for drug candidates.

One notable area where this compound has found utility is in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in many cellular processes, and their dysregulation is often associated with diseases such as cancer. By leveraging the reactivity of the sulfonyl fluoride group, researchers have been able to design molecules that can selectively inhibit specific kinases. The naphthalen-1-yloxy moiety provides additional structural constraints that can enhance binding affinity and selectivity, making 4-(Naphthalen-1-yloxy)butane-1-sulfonyl fluoride a valuable building block in this context.

Furthermore, the compound has been investigated for its potential applications in polymer chemistry. Sulfonyl fluorides can be polymerized or incorporated into polymers to modify their properties, such as thermal stability or biodegradability. The presence of the naphthalene ring can also contribute to the aromaticity and rigidity of the polymer backbone, which can be advantageous for certain applications. Recent studies have demonstrated the use of 4-(Naphthalen-1-yloxy)butane-1-sulfonyl fluoride in creating novel polymeric materials with tailored functionalities.

The synthesis of 4-(Naphthalen-1-yloxy)butane-1-sulfonyl fluoride involves multi-step organic transformations that highlight its complexity and synthetic challenge. Typically, it requires careful control of reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the desired carbon-carbon bonds efficiently. These methods are essential for achieving the complex architecture of the molecule while maintaining functional group integrity.

In terms of industrial applications, 4-(Naphthalen-1-yloxy)butane-1-sulfonyl fluoride has been utilized as an intermediate in the production of specialty chemicals and fine chemicals. Its versatility allows it to be incorporated into various synthetic pathways, enabling the creation of a wide range of derivatives with different biological activities. This adaptability makes it a valuable asset for chemical manufacturers who require high-quality intermediates for their processes.

The safety profile of 4-(Naphthalen-1-yloxy)butane-1-sulfonyl fluoride is another important consideration. While sulfonyl fluorides can be reactive under certain conditions, proper handling protocols ensure that they remain safe to use in laboratory and industrial settings. Researchers must adhere to strict guidelines regarding storage, handling, and disposal to minimize any potential risks associated with these compounds.

Looking ahead, future research on 4-(Naphthalen-1-yloxy)butane-1-sulfonyl fluoride is likely to focus on expanding its applications and understanding its mechanistic properties more deeply. Advances in computational chemistry and molecular modeling may provide new insights into how this compound interacts with biological targets, further enhancing its utility in drug discovery efforts. Additionally, exploring new synthetic routes could lead to more efficient and sustainable methods for producing this valuable intermediate.

In conclusion,4-(Naphthalen-1-yloxy)butane-1-sulfonyl fluoride (CAS No. 2137693-85-5) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features make it an excellent candidate for further development as a drug intermediate or functional material. As research continues to uncover new applications and synthetic strategies,4-(Naphthalen-1-yloxy)butane-1-sulfonyl fluoride is poised to play an increasingly important role in advancing scientific innovation across multiple disciplines.